Estradiene dione-3-keta
Estradiene dione-3-keta
Dienogest impurity.
Brand Name:
Vulcanchem
CAS No.:
5571-36-8
VCID:
VC0195092
InChI:
InChI=1S/C20H26O3/c1-19-8-6-15-14-7-9-20(22-10-11-23-20)12-13(14)2-3-16(15)17(19)4-5-18(19)21/h6,16-17H,2-5,7-12H2,1H3/t16-,17+,19+/m1/s1
SMILES:
CC12CC=C3C(C1CCC2=O)CCC4=C3CCC5(C4)OCCO5
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
Estradiene dione-3-keta
CAS No.: 5571-36-8
Impurities
VCID: VC0195092
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
Purity: > 95%
| CAS No. | 5571-36-8 |
|---|---|
| Product Name | Estradiene dione-3-keta |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (8S,13S,14S)-13-methylspiro[1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,2'-1,3-dioxolane]-17-one |
| Standard InChI | InChI=1S/C20H26O3/c1-19-8-6-15-14-7-9-20(22-10-11-23-20)12-13(14)2-3-16(15)17(19)4-5-18(19)21/h6,16-17H,2-5,7-12H2,1H3/t16-,17+,19+/m1/s1 |
| Standard InChIKey | XUOQKQRMICQUQC-AOIWGVFYSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CCC2=O)CCC4=C3CCC5(C4)OCCO5 |
| SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3CCC5(C4)OCCO5 |
| Canonical SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3CCC5(C4)OCCO5 |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | 152-154˚C |
| Description | Dienogest impurity. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3,3-(Ethylenedioxy)estra-5(10),9(11)-dien-17-one; Cyclic 3-(1,2-Ethanediyl Acetal)-estra-5(10),9(11)-diene-3,17-dione |
| PubChem Compound | 7076399 |
| Last Modified | Nov 11 2021 |
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